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Compound of Interest

Compound Name: 1-Buten-2-ol

cat. No.: B14168027

Core Chemical Data for 1-Buten-2-ol

This document provides the fundamental molecular formula and molecular weight for 1-Buten-
2-ol.

Summary of Molecular Properties

For researchers and professionals in drug development, the following table summarizes the
key quantitative data for 1-Buten-2-ol.

Property Value Source
Chemical Formula C4H80 [1112][3]
Molecular Weight 72.11 g/mol [3]
Monoisotopic Mass 72.057514874 Da [3]

Detailed Information:

e Chemical Formula: The formula C4H8O indicates that each molecule of 1-Buten-2-ol is
composed of four carbon atoms, eight hydrogen atoms, and one oxygen atom.[1][2][3]

» Molecular Weight: The molecular weight is the mass of one mole of the substance and is an
average of the isotopic masses of the constituent elements.[3]
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» Monoisotopic Mass: This is the mass of a molecule with the most common isotopes of each
element (12C, tH, 1%0) and is a more precise value used in mass spectrometry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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